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Compound of Interest

2-(4-bromophenoxy)-N-
Compound Name:

methylacetamide
CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Technical Profile

Compound Class: Phenoxyacetamide Derivative Primary Application: Chemical Probe /
Fragment Hit / Synthetic Intermediate Physicochemical Context:[2]

e Molecular Weight: ~244.09 g/mol (Fragment-like, favorable for FBDD).[1][2]

o Lipophilicity (cLogP): ~1.8-2.2 (Estimated).[1][2] Indicates good membrane permeability but
moderate risk of non-specific hydrophobic binding.[1][2]

+ Reactivity: The phenoxyacetamide linkage is generally stable, unlike alpha-haloacetamides
(e.g., iodoacetamide) which are covalent electrophiles.[1][2] However, metabolic stability
(amidase susceptibility) must be verified.[1][2]

The Specificity Challenge

Phenoxyacetamides are considered "Privileged Structures” in medicinal chemistry because
they can bind multiple protein targets (e.g., Voltage-Gated Sodium Channels, KCNQ channels,
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and specific hydrolases).[1][2] Consequently, they carry a high risk of being "Frequent Hitters"

or PAINS (Pan-Assay Interference Compounds) if not rigorously validated.[1][2]

Comparative Performance Analysis

To assess the specificity of 2-(4-bromophenoxy)-N-methylacetamide, it must be

benchmarked against structural analogs and known promiscuous mechanisms.[1][2]

ble 1: Specifici il | _

Feature

Target Probe:2-(4-
bromophenoxy)-N-
methylacetamide

Negative Control:2-
phenoxy-N-
methylacetamide

Promiscuous
Control:Tetraiodoph
enolphthalein
(Example
Aggregator)

Structural Role

Active Hit: The 4-
Bromo group provides
a halogen bond donor
or hydrophobic anchor
essential for specific
pocket binding.[1][2]

Null Analog: Lacks the
4-Br anchor.[1][2]
Should show >100x
reduction in potency if
binding is specific.[1]
2]

Aggregator: Forms
colloidal aggregates
that sequester
proteins non-

specifically.[1][2]

Expected: ~1.0 (Ideal

N/A (Should be

Steep (> 2.0):
Indicates cooperative

Hill Slope (nH) 1:1 binding ) ) o
o inactive). non-specific inhibition
stoichiometry). ]
or denaturation.[1][2]
Insensitive: Potency Sensitive: Potency
o remains stable with vanishes with
Detergent Sensitivity N/A

0.01% Triton X-100.[1]
[2]

detergent (aggregates
disrupted).[1][2]

Shift in Tm (CETSA)

Specific Shift:
Stabilizes target
protein by 2-5°C at
saturating

concentrations.[1][2]

No Shift: Fails to
stabilize the specific
target.[1][2]

Destabilization: Often
causes protein
unfolding or

precipitation.[1][2]
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Critical Validation Protocols

As a Senior Application Scientist, | recommend the following self-validating workflow to confirm
that the activity of 2-(4-bromophenoxy)-N-methylacetamide is driven by specific molecular
recognition.

Protocol A: The "Detergent Challenge" (Aggregation
Counter-Screen)

Rationale: Many hydrophobic fragments appear active by forming colloidal aggregates that
sequester enzymes.[1][2]

Setup: Prepare two parallel dose-response plates for your biological assay (e.g., Kinase or
Antimicrobial assay).

o Condition 1 (Standard): Assay buffer only.

o Condition 2 (Challenge): Assay buffer + 0.01% v/v Triton X-100 (or freshly prepared Tween-
80).

o Execution: Run the assay with the compound concentration range (e.g., 100 uM to 1 nM).
e Analysis: Calculate IC50 for both conditions.

o Result: If IC50 shifts significantly (>3-fold increase) in the presence of detergent, the
compound is likely acting via non-specific aggregation.[1][2]

o Result: If IC50 is unchanged, the mechanism is likely specific binding.[1][2]

Protocol B: Structure-Activity Relationship (SAR)
Triangulation

Rationale: True specificity requires that minor structural changes lead to predictable changes in
activity.[1][2]

e Synthesis/Sourcing: Acquire the Des-bromo analog (2-phenoxy-N-methylacetamide) and the
N,N-dimethyl analog.[1][2]
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e Hypothesis Testing:

o The "H-Bond" Check: If the N-methyl amide proton is a key hydrogen bond donor, the
N,N-dimethyl analog should be inactive.[1][2]

o The "Halogen" Check: If the 4-Br is replaced by 4-H (Des-bromo) and activity is lost, the
bromine is essential for the pharmacophore (specificity confirmed).[1][2]

» Data Output: Construct a mini-SAR table. If all analogs have identical potency, the
compound is acting via non-specific membrane disruption (toxicity).[1][2]

Protocol C: Cellular Thermal Shift Assay (CETSA)

Rationale: To prove the compound engages the target inside the cell.[1][2]

Treatment: Treat live cells with 2-(4-bromophenoxy)-N-methylacetamide (at 5x EC50) for 1
hour.[1][2] Include a DMSO control.[1][2]

Heating: Aliquot cells and heat to a gradient (40°C — 65°C).

Lysis & Separation: Lyse cells; centrifuge to remove precipitated (unstable) proteins.

Detection: Analyze supernatant via Western Blot for the target protein.[1][2]

Validation: A shift in the aggregation temperature (
) compared to DMSO confirms physical binding.[1][2]

Specificity Validation Workflow (Logic Diagram)

The following diagram illustrates the decision matrix for validating this compound,
distinguishing it from false positives.
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Compound Hit:
2-(4-bromophenoxy)-N-methylacetamide

Step 1: QC Analysis
(LC-MS >95%, NMR)

l

Step 2: Primary Bioassay
(Dose Response)

Check Hill Slope (nH)

Step 3: Detergent Challenge
(+0.01% Triton X-100)

Potency Lost Potency Retained

Probable Aggregator Step 4: SAR Analog Testing
(Non-Specific) (vs. Des-bromo / N,N-dimethyl)

Strict SAR Observed \ Flat SAR (All Active)

SPECIFICITY CONFIRMED PROMISCUQUS / PAINS

(Valid Chemical Probe) (Discard)
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Caption: Decision matrix for validating the specificity of phenoxyacetamide derivatives, filtering

out aggregators and PAINS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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